N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide

• IUPAC Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-4-pyrazol-1-ylbenzenesulfonamide
• InChI: InChI=1S/C16H16ClN3O3S2/c1-23-14(15-7-8-16(17)24-15)11-19-25(21,22)13-5-3-12(4-6-13)20-10-2-9-18-20/h2-10,14,19H,11H2,1H3
• InChI Key: PCWIWKAGKVPPSG-UHFFFAOYSA-N
• Canonical SMILES: COC(CNS(=O)(=O)C1=CC=C(C=C1)N2C=CC=N2)C3=CC=C(S3)Cl
• Molecular Formula: C16H16ClN3O3S2
• Molecular Weight: 397.9 g/mol

Description

N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H16ClN3O3S2 and its molecular weight is 397.89. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Research has highlighted the potential of benzenesulfonamide derivatives, including compounds structurally related to N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide, in anticancer applications. For instance, studies have investigated the cytotoxic activities of these compounds against various cancer cell lines, demonstrating their potential as lead compounds for the development of novel anticancer agents. Compounds within this family have shown significant tumor selectivity and potency selectivity expression values, indicating their effectiveness in targeting cancer cells while sparing normal cells (Gul et al., 2016). Another study focused on the synthesis and molecular docking of a pyrazoline derivative, revealing its potential as an anti-breast cancer agent due to its favorable binding energy and spatial arrangement similar to that of known anticancer drugs (Putri et al., 2021).

Enzyme Inhibition

Benzenesulfonamide derivatives have been researched for their enzyme inhibitory effects, particularly targeting carbonic anhydrase (CA) isoforms. These compounds have been shown to inhibit human carbonic anhydrase IX and XII with nanomolar potency, demonstrating selectivity for certain isoforms. This specificity could be advantageous in designing drugs targeting conditions where these enzymes play a pivotal role (Gul et al., 2016).